Cas no 141305-42-2 (4-bromo-5-chloro-2-phenylthiazole)

• Product Name: 4-bromo-5-chloro-2-phenylthiazole
• CAS No: 141305-42-2
• MF: C₉H₅BrClNS
• MW: 274.564698934555
• CID: 1093756
• PubChem ID: 15179914
• Update Time: 2025-10-28

4-bromo-5-chloro-2-phenylthiazole Chemical and Physical Properties

Names and Identifiers

• 4-bromo-5-chloro-2-phenylthiazole
• 4-Bromo-5-chloro-2-phenyl-1,3-thiazole
• 141305-42-2
• DA-39854

• Inchi： 1S/C9H5BrClNS/c10-7-8(11)13-9(12-7)6-4-2-1-3-5-6/h1-5H
• InChI Key： BLDIWPZPVAZFFD-UHFFFAOYSA-N
• SMILES： BrC1=C(SC(C2C=CC=CC=2)=N1)Cl

Computed Properties

• Exact Mass: 272.90146g/mol
• Monoisotopic Mass: 272.90146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 4-bromo-5-chloro-2-phenylthiazole

4-Bromo-5-Chloro-2-Phenylthiazole: A Comprehensive Overview

The compound 4-bromo-5-chloro-2-phenylthiazole (CAS No. 141305-42-2) is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the thiazole family, which is a five-membered ring consisting of sulfur, nitrogen, and three carbon atoms. The presence of bromine and chlorine substituents at the 4 and 5 positions, respectively, along with a phenyl group at the 2 position, imparts unique electronic and structural properties to this molecule.

Recent studies have highlighted the potential of 4-bromo-5-chloro-2-phenylthiazole as a versatile building block in organic synthesis. Its ability to undergo various transformations, such as nucleophilic substitution and cross-coupling reactions, makes it an invaluable intermediate in the synthesis of complex molecules. For instance, researchers have successfully utilized this compound in the construction of bioactive compounds with potential applications in drug discovery.

The synthesis of 4-bromo-5-chloro-2-phenylthiazole typically involves a multi-step process that begins with the preparation of thiazole derivatives. One common approach involves the reaction of thiourea with aldehydes or ketones under acidic conditions to form the thiazole ring. Subsequent halogenation steps are then employed to introduce bromine and chlorine substituents at specific positions on the ring. The phenyl group is introduced via a Friedel-Crafts alkylation or acylation reaction, followed by deprotection steps to yield the final product.

One of the most promising applications of 4-bromo-5-chloro-2-phenylthiazole lies in its use as a precursor for advanced materials. Recent research has demonstrated its utility in the synthesis of two-dimensional materials, such as graphene analogs, where its heterocyclic structure contributes to enhanced electronic properties. Additionally, this compound has been explored as a ligand in metalloorganic frameworks (MOFs), where it plays a critical role in modulating the porosity and stability of these materials.

In the field of pharmacology, 4-bromo-5-chloro-2-phenylthiazole has shown potential as an anti-inflammatory agent. Studies conducted on animal models have revealed its ability to inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. Furthermore, its selectivity for COX-2 over COX-1 suggests that it could serve as a lead compound for developing nonsteroidal anti-inflammatory drugs (NSAIDs) with reduced gastrointestinal side effects.

The electronic properties of 4-bromo-5-chloro-2 phenylthiazole also make it an attractive candidate for optoelectronic applications. Its absorption spectrum extends into the visible region, making it suitable for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent advancements in this area have focused on optimizing its electronic structure through functionalization with electron-donating or withdrawing groups to enhance its performance in these devices.

In conclusion, 4-bromo 5 chloro 2 phenylthiazole (CAS No. 141305 42 2) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis, materials science, and pharmacology. As research continues to uncover new avenues for its utilization, this compound is poised to play an increasingly important role in advancing technological and therapeutic innovations.